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Introduction

Trimethylglycine (TMG), also known as betaine, is a naturally occurring amino acid derivative
first discovered in sugar beets (Beta vulgaris).[1][2] It is a vital multifunctional nutrient found in
various plants, animals, and microorganisms.[3][4] Structurally, TMG is a zwitterionic
guaternary ammonium compound, consisting of the amino acid glycine with three methyl
groups attached.[1][5][6] This unique structure confers its two primary physiological roles: as an
organic osmolyte to protect cells from environmental stress and as a methyl group donor in
critical metabolic pathways.[2][3][4]

This guide provides a comprehensive technical overview of the structural and functional
properties of TMG, presenting quantitative data, detailed experimental protocols, and visual
diagrams of key pathways to support advanced research and drug development.

Structural and Physicochemical Properties

TMG's chemical structure is fundamental to its biological activity. It exists as a zwitterion at
physiological pH, with a positively charged quaternary ammonium group and a negatively
charged carboxyl group.[1][7] This dipolar nature makes it highly soluble in aqueous
environments.[1]

Table 1: Physicochemical and Structural Data for Trimethylglycine
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Property Value/Description Reference(s)
IUPAC Name 2-(trimethylazaniumyl)acetate [1]
Other Names Betaine, -Glycine Betaine, o
Oxyneurine
Chemical Formula CsH11NO:2 [1]
Molecular Weight 117.146 g/mol [1]
Appearance White crystalline solid [1]
Melting Point ~310 °C (decomposes) [1]
Solubility in Water High [1]
pKa (Carboxyl Group) 1.84 [1]

Core Functional Roles and Signaling Pathways

TMG's significance in cellular biology stems from three primary functions: osmoprotection,
methyl donation, and chaperone activity.

Osmolyte Function

As an organic osmolyte, TMG accumulates in cells subjected to osmotic stress (e.g., high
salinity or dehydration), helping to maintain cellular volume, water balance, and the stability of
proteins and enzymes without perturbing their function.[2][5][8] This is particularly crucial in
tissues like the kidney medulla, which are exposed to high osmotic gradients.[9][10]
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Reactants

Trimethylglycine (TMG) Homocysteine

BHMT Enzyme

Methionine Dimethylglycine (DMG)

converted to

S-adenosylmethionine (SAMe)

donates methyl group to

Cellular Methylation

(DNA, Proteins, etc.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1206928?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

